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Compound of Interest

Compound Name: (S,S)-BMS-984923

Cat. No.: B12400542

Disclaimer: This document provides guidance on the proper disposal of (S,S)-BMS-984923
based on general laboratory safety principles and information available for similar research
compounds. A specific Safety Data Sheet (SDS) for (S,S)-BMS-984923 was not publicly
available at the time of this writing. It is imperative to consult the official SDS provided by the
manufacturer and to adhere to all institutional and local environmental health and safety (EHS)
regulations. This guide is intended for researchers, scientists, and drug development
professionals.

(S,S)-BMS-984923, also known as ALX-001, is a potent and selective silent allosteric
modulator (SAM) of the metabotropic glutamate receptor 5 (mGIuR5).[1][2] It is a small
molecule compound under investigation for its therapeutic potential in neurodegenerative
diseases such as Alzheimer's disease.[3][4] Proper handling and disposal are crucial to ensure
personnel safety and environmental protection.

Key Compound Information
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Parameter Value Source

Synonyms ALX-001 [3]

(4R,5R)-5-(2-chlorophenyl)-4-
Chemical Name (5-(phenylethynyl)pyridin-3- [3]

yl)oxazolidin-2-one

Molecular Formula C22H15CIN202 [4]

Molecular Weight 374.8 g/mol [4]

Metabotropic glutamate
Target [1][2][4]
receptor 5 (MGIuRS5)

) -80°C for 6 months; -20°C for 1
Storage (Stock Solution) [1]
month

Step-by-Step Disposal Protocol

The following protocol outlines the general procedures for the safe disposal of (S,S)-BMS-
984923 and associated waste.

Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure appropriate PPE is worn. This includes:
o Standard laboratory coat

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

o For powdered forms, a dust mask or respirator may be necessary to prevent inhalation.[5]

All handling of (S,S)-BMS-984923 and its waste should be performed inside a certified
chemical fume hood.[5]

Waste Segregation and Collection
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Proper segregation of waste streams is critical.[5][6] Do not mix (S,S)-BMS-984923 waste with
incompatible materials.

e Solid Waste:
o Collect unused or expired solid (S,S)-BMS-984923.

o Include all contaminated disposable materials such as pipette tips, vials, gloves, and
weighing papers.

o Place all solid waste into a designated, leak-proof, and clearly labeled hazardous waste
container.[5]

e Liquid Waste:

o Collect all solutions containing (S,S)-BMS-984923. This includes stock solutions (e.g., in
DMSO) and experimental solutions.

o Use a dedicated, sealable, and chemically compatible container for liquid hazardous
waste.

o Do not dispose of solutions containing (S,S)-BMS-984923 down the drain.[6]
e Sharps Waste:

o Any needles or other sharps contaminated with (S,S)-BMS-984923 must be disposed of in
a designated sharps container.

Waste Container Labeling

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"[5]

The full chemical name: "(S,S)-BMS-984923"[5]

The concentration of the compound in solution[5]

The accumulation start date[5]
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e Any other information required by your institution's EHS department.

Storage of Waste

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.[5][7] This area should be well-ventilated and have secondary containment to
prevent spills.[7]

Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department.[5] Do not attempt to dispose of the
chemical waste in regular trash or through other non-approved channels.[6]

Visual Guides
Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of (S,S)-
BMS-984923.
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Caption: General workflow for the safe disposal of (S,S)-BMS-984923.

Signaling Pathway Modulation
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(S,S)-BMS-984923 acts as a silent allosteric modulator of mGIuRS5. In the context of
Alzheimer's disease, it prevents the pathological signaling induced by amyloid-beta oligomers
(ABo) binding to the cellular prion protein (PrPC)-mGIuR5 complex, without affecting normal
glutamate signaling.[1][4][8]
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Caption: Mechanism of action of (S,S)-BMS-984923 on mGIuRS5 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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